
Essential Safety and Operational Guide for
Handling 2-(4-Aminophenyl)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B7734205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(4-Aminophenyl)ethanol (CAS No. 104-10-9). Adherence to

these guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(4-Aminophenyl)ethanol is classified as a hazardous chemical that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation. It is also noted to be air-sensitive.

Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to

prevent exposure.

Summary of Required Personal Protective Equipment
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PPE Category Specification Standard Compliance

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US) standards.

Hand Protection

Chemically resistant,

impervious gloves. Nitrile or

Neoprene are recommended

based on general resistance to

aromatic amines.

Inspected prior to use and

compliant with EU Directive

89/686/EEC and the standard

EN 374.

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat.

To prevent skin exposure.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or if working

in a poorly ventilated area. For

solids, a dust mask (e.g., N95)

may be sufficient for low-level

exposures.

Use a full-face respirator if

irritation or other symptoms are

experienced.

Glove Selection and Breakthrough Time

While specific breakthrough time data for 2-(4-Aminophenyl)ethanol is not readily available,

data for related aromatic amines suggests that nitrile and neoprene gloves offer suitable

protection for incidental contact. For prolonged or immersive contact, heavier-duty gloves are

recommended. It is crucial to inspect gloves for any signs of degradation before use and to

change them immediately if contamination is suspected.
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Glove Material
Estimated Breakthrough
Time (for similar aromatic
amines)

Recommendation

Nitrile Rubber
> 60 minutes (for incidental

splash contact)

Suitable for general laboratory

use and handling.

Neoprene
> 120 minutes (for incidental

splash contact)

Recommended for tasks with a

higher risk of splash.

Butyl Rubber > 480 minutes
Recommended for extended or

immersive handling.

Note: The breakthrough times are estimates based on data for chemically similar compounds.

It is crucial to consult the glove manufacturer's specific chemical resistance data if available.

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is essential for minimizing the risks associated with

handling 2-(4-Aminophenyl)ethanol.

Operational Workflow Diagram
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Preparation

Handling

Post-Handling & Cleanup

Storage

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh Solid in a Fume Hood

Proceed to Handling

Dissolve/Use in Reaction

Decontaminate Glassware & Surfaces

After Use

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Store in Tightly Closed, Labeled Container

For Unused Chemical

Store in a Cool, Dry, Well-Ventilated Area under Inert Atmosphere
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Waste Collection

Containerization

Final Disposal

Collect Solid Waste & Contaminated PPE

Place in a Labeled, Sealed Hazardous Waste Container

Collect Liquid Waste (if applicable)

Place in a Labeled, Sealed, Compatible Liquid Waste Container

Dispose of through an Approved Waste Disposal Plant

Personal Exposure Spill Response

Spill or Exposure Occurs

Skin Contact:
Immediately wash with soap and water for 15 mins.

Exposure

Eye Contact:
Immediately flush with water for 15 mins.

Exposure

Inhalation:
Move to fresh air.

Exposure

Evacuate Immediate Area

Spill

Seek Immediate Medical Attention Ensure Adequate Ventilation

Follow Spill Cleanup Protocol

Click to download full resolution via product page
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[https://www.benchchem.com/product/b7734205#personal-protective-equipment-for-
handling-2-4-aminophenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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